Cas no 2229142-84-9 (4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol)

• Product Name: 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol
• CAS No: 2229142-84-9
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6228835
• PubChem ID: 165716686
• Update Time: 2025-10-31

4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol
• EN300-2006178
• 2229142-84-9

• Inchi： 1S/C9H9F3O2/c10-8-5-6(14)1-2-7(8)9(11,12)3-4-13/h1-2,5,13-14H,3-4H2
• InChI Key： RWQCJLVBNFLYRS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1F)O)(CCO)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol

Introduction to 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol (CAS No. 2229142-84-9)

4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol is a fluorinated aromatic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229142-84-9, exhibits distinct chemical properties due to the presence of both fluorine and hydroxyl functional groups, making it a promising candidate for further exploration in drug development and synthetic applications.

The molecular structure of 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol consists of a phenolic ring substituted with a 1,1-difluoro-3-hydroxypropyl side chain. The introduction of fluorine atoms at the 1,1 position enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in pharmaceutical design. Additionally, the hydroxyl group at the 3-position contributes to hydrogen bonding capabilities, influencing both solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated phenols as scaffolds for developing novel therapeutic agents. Studies suggest that compounds incorporating fluorine atoms often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The specific arrangement of substituents in 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol positions it as a versatile building block for synthesizing more complex molecules with tailored biological activities.

In the realm of medicinal chemistry, the synthesis of 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol has been optimized through various methodologies to achieve high yields and purity. The presence of both fluoro and hydroxyl groups allows for multiple reaction pathways, including nucleophilic substitution, etherification, and coupling reactions. These synthetic strategies have enabled researchers to modify the compound further, leading to derivatives with enhanced potency and selectivity against specific biological targets.

Current research is exploring the pharmacological potential of 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol in several therapeutic areas. Preliminary studies indicate that this compound may exhibit antimicrobial and anti-inflammatory properties due to its ability to interact with enzymes and receptors involved in pathogenic processes. Furthermore, its structural features make it a candidate for developing kinase inhibitors or other targeted therapies that require precise molecular recognition.

The role of fluorine in modulating drug efficacy cannot be overstated. Fluorinated compounds are known for their ability to improve binding affinity and resistance to metabolic degradation. In 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol, the electron-withdrawing nature of fluorine atoms at the 1,1 position stabilizes adjacent carbanions or nucleophilic intermediates during synthetic transformations. This stability is crucial for maintaining structural integrity throughout drug development processes.

From a synthetic chemistry perspective, the hydroxyl group in 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol provides a versatile handle for further functionalization. It can be converted into esters, ethers, or even sugars through well-established chemical protocols. Such modifications expand the compound’s utility in generating libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds.

The growing interest in fluorinated pharmaceuticals is driven by their demonstrated success in clinical trials. Drugs like fluoxetine (Prozac) and oseltamivir (Tamiflu) exemplify how fluorine incorporation can significantly improve therapeutic outcomes. As research continues on 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol, it is anticipated that new insights will emerge regarding its potential applications in treating complex diseases.

Molecular dynamics simulations have been employed to study the conformational behavior of 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol in solution and its interactions with biological targets. These studies reveal that the compound adopts multiple stable conformations depending on environmental conditions, which may influence its binding affinity and pharmacological activity. Understanding these dynamic properties is essential for rational drug design and optimizing lead compounds.

The future prospects for 4-(1,1-difluoro-3-hydroxypropyl)-3-fluorophenol are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action and identify optimal routes for clinical translation. As computational tools become more sophisticated, virtual screening methods will play an increasingly critical role in evaluating the drug-like properties of this compound.